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Introduction
Aluminum chlorohydrate (ACH) is a group of specific, water-soluble aluminum salts with the

general formula AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ.[1] It is a cornerstone active ingredient in over-the-counter

antiperspirant and deodorant formulations, valued for its efficacy in reducing perspiration and

its mild astringent properties.[2] Beyond personal care, ACH serves as a primary coagulant in

water purification processes due to its high charge and efficiency in flocculation.[3][4][5] The

performance of ACH in these diverse applications is intrinsically linked to its complex

physicochemical properties, which arise from its nature as an inorganic polymer.[6] This guide

provides a detailed examination of these properties, the experimental protocols used for their

characterization, and the mechanisms underpinning its function.
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The key to understanding ACH lies in its polymeric nature. In aqueous solutions, it is not a

simple salt but a complex and dynamic mixture of positively charged, polynuclear aluminum

species.[4] The structure is primarily based on Al₁₃ units with a Keggin ion structure, which can

undergo further transformations to form larger poly-aluminum complexes.[6][7] This complexity

dictates its chemical behavior and efficacy.

Quantitative Physicochemical Data
The following table summarizes key quantitative properties of aluminum chlorohydrate
solutions, which are critical for formulation and quality control.
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Property Typical Value/Range Significance

Appearance

Colorless to slightly yellow,

clear to slightly hazy

liquid/solid.[2]

Indicates purity and

consistency of the material.

General Formula AlₙCl₍₃ₙ₋ₘ₎(OH)ₘ[1][3]

Represents the polymeric

nature and variable

composition.

Common Empirical Formula Al₂(OH)₅Cl[4][8]

A simplified representation

often used for antiperspirant

grade ACH.

Aluminum Content (as Al₂O₃)
23-24% (in 50% aqueous

solution).[4][5]

A primary measure of

concentration and activity.

Basicity ~83%[4][5]

A high basicity indicates a high

degree of polymerization,

impacting efficacy and pH

effect.

pH (15% w/w solution) 3.5 - 5.0[4][9]
Influences skin compatibility

and formulation stability.

Specific Gravity (25°C) 1.32 - 1.35[4]

Important for process

engineering and formulation

density.

Viscosity (25°C) 10 - 50 cps[10]

Affects the sensory properties

and application of the final

product.

Solubility Soluble in water.[3][11]
Essential for its application in

aqueous-based formulations.

Aluminum/Chloride Atomic

Ratio
1.91:1 to 2.10:1[12][13]

A critical quality control

parameter defined by the USP.

Mechanism of Action in Antiperspirants
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The primary function of aluminum chlorohydrate as an antiperspirant is the physical

obstruction of the distal sweat gland ducts.[14] The proposed mechanism involves the following

steps:

Precipitation and Plug Formation: Upon application, the metal ions in ACH precipitate with

mucopolysaccharides present in the sweat duct.[14]

Cellular Interaction: This interaction damages epithelial cells along the lumen of the duct,

contributing to the formation of a physical plug.[14] This plug effectively blocks the output of

sweat.[14][15]

Hydrostatic Pressure: Sweat continues to be produced by the eccrine gland, leading to a

buildup of pressure behind the obstruction.[14] This feedback mechanism is thought to signal

the gland to reduce sweat production.

This process is temporary, and normal sweat gland function returns with the natural process of

epidermal renewal, necessitating reapplication.[14]
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Antiperspirant Mechanism of Aluminum Chlorohydrate.
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Experimental Protocols
Accurate characterization of ACH is vital for ensuring its quality, safety, and efficacy.

Standardized methods, many outlined in the United States Pharmacopeia (USP), are

employed.

Determination of Aluminum and Chloride Content (USP
Method)
This assay determines the aluminum content and the critical aluminum-to-chloride atomic ratio.

[12][13]

Protocol for Content of Aluminum (Back-Titration):

Sample Preparation: Accurately weigh approximately 200 mg of Aluminum Chlorohydrate,

transfer to a 250-mL beaker, add 20 mL of water and 5 mL of hydrochloric acid. Boil for at

least 5 minutes and allow to cool.[12][13]

Titration Setup: To the cooled sample solution, add a precise volume (e.g., 25.0 mL) of

standardized 0.05 M Edetate disodium (EDTA) titrant.[16][17] Adjust the pH to 4.7 ± 0.1

using 2.5 N ammonium hydroxide or 1 N acetic acid.

Buffering and Indicator: Add 20 mL of acetic acid-ammonium acetate buffer TS, 50 mL of

alcohol, and 5 mL of dithizone TS as an indicator. The pH should remain at 4.7 ± 0.1.[12][17]

Back-Titration: Titrate the excess, unreacted EDTA with standardized 0.1 M zinc sulfate VS

until the color changes from green-violet to rose-pink.[12][17]

Blank Determination: Perform a blank titration using the same procedure without the ACH

sample to account for any impurities or side reactions.

Calculation: The amount of aluminum is calculated from the volume of EDTA consumed

(initial EDTA minus excess EDTA titrated by zinc sulfate). Each mL of 0.1 M Edetate

disodium titrant consumed is equivalent to 2.698 mg of aluminum.[12][17]

Protocol for Content of Chloride (Potentiometric Titration):
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Sample Preparation: Transfer a precisely weighed sample (e.g., 700 mg) to a 250-mL

beaker. Add 100 mL of water and 10 mL of diluted nitric acid with stirring.[13]

Titration: Titrate the solution with standardized 0.1 N silver nitrate VS.

Endpoint Detection: Determine the endpoint potentiometrically using a silver-silver chloride

electrode system.[13]

Calculation: The chloride content is calculated from the volume of silver nitrate titrant

consumed. Each mL of 0.1 N silver nitrate is equivalent to 3.545 mg of chloride.[13]

Calculation of Aluminum/Chloride Atomic Ratio:

The ratio is calculated using the percentages of aluminum and chloride obtained from the

assays and their respective atomic weights (Al = 26.98, Cl = 35.453).[12][13] The USP

acceptance criterion is a ratio between 1.91:1 and 2.10:1.[12]
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Workflow for USP Analysis of Aluminum and Chloride.

Characterization of Polymer Distribution
The distribution of different aluminum polymer sizes in an ACH solution is a critical determinant

of its efficacy. Techniques like Size Exclusion Chromatography (SEC) and 27Al-NMR are the
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most important for these structure-activity correlations.[18]

Size Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC):

SEC separates the aluminum polycations based on their hydrodynamic volume.[19]

System Setup: An HPLC system equipped with a refractive index detector and a suitable

SEC column (e.g., packed with a hydrophilic stationary phase).

Mobile Phase: An aqueous buffer is used as the eluent.

Sample Injection: A diluted, filtered solution of ACH is injected into the system.

Analysis: The resulting chromatogram shows a series of peaks, often labeled Peak 1, 2, 3, 4,

etc., corresponding to different polymer size distributions. Larger polymers elute first. The

relative areas of these peaks, particularly the ratio of Peak 3 to Peak 4, are used to

characterize the polymer distribution and correlate with antiperspirant efficacy.[19][20]

27Al Nuclear Magnetic Resonance (NMR) Spectroscopy:

27Al NMR provides detailed information about the coordination environment of the aluminum

atoms.[21]

Principle: The chemical shift in a 27Al NMR spectrum is correlated with the coordination

number of the aluminum atom. Hexa-coordinated aluminum (octahedral) resonates in a

different region than tetra-coordinated aluminum.[22]

Sample Preparation: ACH is dissolved in a suitable solvent, often D₂O.

Data Acquisition: The spectrum is acquired on a high-field NMR spectrometer.

Interpretation: The presence of a sharp resonance around 62.5 ppm is characteristic of the

symmetrical, tetrahedrally coordinated aluminum atom at the center of the Al₁₃ Keggin-ion,

confirming its presence.[7] Broader signals correspond to the octahedrally coordinated

aluminum atoms in the polycationic structures.[7][22]
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Relationship Between ACH Polymer Structure and Efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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